Tributyl(5,6-dihydro-4H-pyran-2-yl)stannane

Specification

• CAS No.: 109669-45-6
• Molecular Formula: C17H34OSn
• Molecular Weight: 373.2 g/mol
• IUPAC Name: tributyl(3,4-dihydro-2H-pyran-6-yl)stannane
• Standard InChI: InChI=1S/C5H7O.3C4H9.Sn/c1-2-4-6-5-3-1;3*1-3-4-2;/h2H,1,3,5H2;3*1,3-4H2,2H3
• Standard InChI Key: ZQMLPLBDZBCQCV-UHFFFAOYSA-N
• SMILES: CCCC[Sn](CCCC)(CCCC)C1=CCCCO1
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CCCCO1

Introduction

Chemical Identity and Structure

Basic Identification

Tributyl(5,6-dihydro-4H-pyran-2-yl)stannane is an organotin compound characterized by the following identifiers:

Parameter	Information
CAS Number	109669-45-6
IUPAC Name	Tributyl(3,4-dihydro-2H-pyran-6-yl)stannane
Molecular Formula	C₁₇H₃₄OSn
Molecular Weight	373.2 g/mol
Exact Mass	374.163168
InChIKey	ZQMLPLBDZBCQCV-UHFFFAOYSA-N
DSSTox ID	DTXSID10400931

This compound is also known by several synonyms in chemical databases and literature, reflecting its structural characteristics and application domains.

Structural Features

The molecular structure of tributyl(5,6-dihydro-4H-pyran-2-yl)stannane consists of:

• A central tin (Sn) atom

• Three butyl (C₄H₉) groups attached to the tin atom

• A 5,6-dihydro-4H-pyran-2-yl group also bonded to the tin atom

The pyran moiety contributes to the compound's reactivity profile, while the tributyltin portion provides characteristic organotin chemical behavior.

Property	Value
Physical State	Not specifically documented, likely liquid at ambient conditions (based on similar organotin compounds)
Boiling Point	Not available
Melting/Freezing Point	Not available
Flash Point	Not available
Solubility	Not available, but likely soluble in organic solvents and poorly soluble in water (characteristic of organotin compounds)
Vapor Pressure	Not available
Partition Coefficient	Not available

The absence of detailed physical property data suggests an opportunity for further characterization of this compound in future research.

Hazard Category	Classification
Acute Toxicity (Oral)	Category 3
Acute Toxicity (Dermal)	Category 4
Skin Irritation	Category 2
Eye Irritation	Category 2
Specific Target Organ Toxicity (Repeated Exposure)	Category 1
Aquatic Acute Toxicity	Category 1
Aquatic Chronic Toxicity	Category 1

These classifications indicate significant health and environmental concerns associated with this compound, requiring stringent safety measures for handling and disposal.

Precautionary Statement	Code	Recommendation
Prevention	P260	Do not breathe dust/fume/gas/mist/vapors/spray
	P264	Wash skin thoroughly after handling
	P270	Do not eat, drink or smoke when using this product
	P273	Avoid release to the environment
	P280	Wear protective gloves/protective clothing/eye protection/face protection
Response	P301+P310	IF SWALLOWED: Immediately call a poison center or doctor
	P302+P352	IF ON SKIN: Wash with plenty of soap and water
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
	P314	Get medical advice/attention if you feel unwell
	P330	Rinse mouth
	P332+P313	If skin irritation occurs: Get medical advice/attention
	P337+P313	If eye irritation persists: Get medical advice/attention
	P362	Take off contaminated clothing and wash before reuse
	P391	Collect spillage
Storage	P405	Store locked up
Disposal	P501	Dispose of contents/container to an approved waste disposal plant

These precautionary measures emphasize the importance of personal protective equipment, hygiene practices, and proper emergency response procedures.

Fire Fighting Measures

Element	Recommendation
Suitable Extinguishing Media	Water spray, dry chemical, carbon dioxide, or chemical foam
Hazardous Combustion Products	Carbon oxides, tin oxides
Special Protective Equipment	NIOSH-approved or equivalent, pressure-demand, self-contained breathing apparatus and full protective gear
Additional Hazards	During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion

These fire fighting measures acknowledge the potential formation of toxic decomposition products during combustion.

Accidental Release Measures

In case of spills or accidental releases, the following actions are recommended:

• Wear appropriate protective equipment and keep unprotected personnel away

• Ensure adequate ventilation

• Remove all ignition sources

• Prevent further leakage if safe to do so

• Contain and collect spillage using appropriate non-combustible absorbent materials

• Place in a suitable container for disposal according to local regulations

• Avoid release to the environment and prevent entry into sewers, waterways, or soil

Chemical Reactivity and Applications

Chemical Reactivity

While specific reactivity data for tributyl(5,6-dihydro-4H-pyran-2-yl)stannane is limited in the available literature, general patterns can be inferred based on its chemical structure and comparison with similar compounds:

• Stability: Stable under recommended storage conditions and normal temperatures and pressures.

• Conditions to Avoid: Dust generation.

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Carbon oxides and tin oxides may form upon thermal decomposition.

Like other organotin compounds, tributyl(5,6-dihydro-4H-pyran-2-yl)stannane likely participates in various chemical transformations including oxidation, reduction, and substitution reactions.